Cas no 898461-80-8 (1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea)
1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexyl-3-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)urea
- 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea
-
- Inchi: 1S/C12H18N4OS2/c1-2-8-18-12-16-15-11(19-12)14-10(17)13-9-6-4-3-5-7-9/h2,9H,1,3-8H2,(H2,13,14,15,17)
- InChI Key: BHGHBHWAPJKLDD-UHFFFAOYSA-N
- SMILES: N(C1CCCCC1)C(NC1=NN=C(SCC=C)S1)=O
1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2680-0474-2μmol |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-5μmol |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-10μmol |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-20μmol |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-1mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-2mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-3mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-4mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-5mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0474-10mg |
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea |
898461-80-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea
Research Brief on 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS: 898461-80-8)
The compound 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS: 898461-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea as a promising scaffold for drug development. Its structure, which incorporates a thiadiazole ring and a urea moiety, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and proliferative pathways. The compound's ability to modulate these pathways suggests its potential utility in treating conditions such as cancer, autoimmune diseases, and metabolic disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea exhibits potent inhibitory activity against protein kinases, particularly those involved in cell cycle regulation. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity. These findings underscore the compound's potential as a lead candidate for kinase-targeted therapies.
Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers synthesized a series of derivatives and evaluated their effects on cytokine production in immune cells. The results indicated that 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea significantly reduced the secretion of pro-inflammatory cytokines, suggesting its potential as an immunomodulatory agent.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for advancing its development as a novel therapeutic agent.
898461-80-8 (1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)